Cas no 2229272-87-9 (3-(4-bromo-3,5-dimethylphenyl)-2-oxopropanoic acid)

• Product Name: 3-(4-bromo-3,5-dimethylphenyl)-2-oxopropanoic acid
• CAS No: 2229272-87-9
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 5854391
• PubChem ID: 137732017
• Update Time: 2025-05-26

3-(4-bromo-3,5-dimethylphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3,5-dimethylphenyl)-2-oxopropanoic acid
• 2229272-87-9
• EN300-1923882

• Inchi： 1S/C11H11BrO3/c1-6-3-8(4-7(2)10(6)12)5-9(13)11(14)15/h3-4H,5H2,1-2H3,(H,14,15)
• InChI Key： LVIAHAZUUCTAQK-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(CC(C(=O)O)=O)C=C1C

Computed Properties

• Exact Mass: 269.98916g/mol
• Monoisotopic Mass: 269.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4Ų

Additional information on 3-(4-bromo-3,5-dimethylphenyl)-2-oxopropanoic acid

3-(4-Bromo-3,5-Dimethylphenyl)-2-oxopropanoic Acid: A Comprehensive Overview

3-(4-Bromo-3,5-dimethylphenyl)-2-oxopropanoic acid (CAS No. 2229272-87-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Bromo-substituted methylphenyl oxopropanoic acid, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of this compound.

Chemical Structure and Properties:

The molecular formula of 3-(4-Bromo-3,5-dimethylphenyl)-2-oxopropanoic acid is C11H11BrO3, with a molecular weight of approximately 267.10 g/mol. The compound features a substituted phenyl ring with a bromine atom at the para position and two methyl groups at the ortho and meta positions. The carboxylic acid group attached to the propionic acid chain imparts acidic properties to the molecule. The presence of these functional groups makes it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

Synthesis Methods:

The synthesis of 3-(4-Bromo-3,5-dimethylphenyl)-2-oxopropanoic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-bromo-3,5-dimethylbenzaldehyde with malonic acid in the presence of a base, followed by decarboxylation to form the desired product. Another approach involves the condensation of 4-bromo-3,5-dimethylphenylacetic acid with ethyl chloroacetate, followed by hydrolysis to yield the final compound.

Biological Activities:

Recent studies have highlighted the potential biological activities of 3-(4-Bromo-3,5-dimethylphenyl)-2-oxopropanoic acid. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. Additionally, it has been reported to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress in cellular models.

Pharmaceutical Applications:

The unique combination of structural features and biological activities makes 3-(4-Bromo-3,5-dimethylphenyl)-2-oxopropanoic acid an attractive candidate for drug development. Researchers are exploring its potential as a therapeutic agent for various inflammatory diseases, including arthritis and inflammatory bowel disease (IBD). Preliminary clinical trials have shown promising results in reducing inflammation and improving patient outcomes.

Toxicity and Safety:

The safety profile of 3-(4-Bromo-3,5-dimethylphenyl)-2-oxopropanoic acid is an important consideration for its potential use in pharmaceutical applications. Toxicological studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, further research is needed to fully understand its long-term effects and potential side effects.

Current Research Trends:

The field of medicinal chemistry is constantly evolving, and ongoing research on 3-(4-Bromo-3,5-dimethylphenyl)-2-oxopropanoic acid reflects this dynamic nature. Recent studies have focused on optimizing its pharmacokinetic properties to enhance its bioavailability and efficacy. Additionally, efforts are being made to develop novel derivatives with improved therapeutic profiles.

Conclusion:

In conclusion, 3-(4-Bromo-3,5-dimethylphenyl)-2-oxopropanoic acid (CAS No. 2229272-87-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent for various inflammatory diseases. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying its importance in the field.